Cas no 740736-19-0 (1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-)

1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)- structure
740736-19-0 structure
Product Name:1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
CAS No:740736-19-0
MF:C7H11N3O2
MW:169.181141138077
CID:560048
PubChem ID:45082686
Update Time:2025-04-19

1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
    • 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (S)- (9CI)
    • 1H-Pyrazole-1-propanoicacid,alpha-amino-,methylester,(S)-(9CI)
    • methyl (2S)-2-amino-3-pyrazol-1-ylpropanoate
    • SCHEMBL5225713
    • 740736-19-0
    • (S)-Methyl 2-amino-3-(1H-pyrazol-1-yl)propanoate
    • Inchi: 1S/C7H11N3O2/c1-12-7(11)6(8)5-10-4-2-3-9-10/h2-4,6H,5,8H2,1H3/t6-/m0/s1
    • InChI Key: CBKIBRUHOBWZGS-LURJTMIESA-N
    • SMILES: O(C)C([C@H](CN1C=CC=N1)N)=O

Computed Properties

  • Exact Mass: 169.085
  • Monoisotopic Mass: 169.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1A^2
  • XLogP3: -0.8
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